Cas no 2694744-81-3 (1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride)

• Product Name: 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride
• CAS No: 2694744-81-3
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 5417210
• PubChem ID: 165948317
• Update Time: 2025-10-30

1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-1-methanamine, hydrochloride (1:2)
• Z4573870630
• 1-{2-azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride
• EN300-28339639
• 2694744-81-3
• 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride

• Inchi： 1S/C8H16N2.2ClH/c9-6-8-3-1-7(2-4-8)5-10-8;;/h7,10H,1-6,9H2;2*1H
• InChI Key： PTQVQKCKSOXUIZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2CCC1(CN)CC2

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride

1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine Dihydrochloride: A Comprehensive Overview

1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride, also known by its CAS number 2694744-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which contributes to its potential applications in drug design and development. The molecule consists of a bicyclo[2.2.2]octane ring system, a nitrogen atom within the ring (hence the "aza" prefix), and a methanamine group attached to the nitrogen atom. The dihydrochloride salt form indicates that the compound exists as a zwitterion, with two hydrochloric acid molecules neutralizing the nitrogen's positive charge.

The synthesis of 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride typically involves multi-step organic reactions, often starting from readily available starting materials such as cyclohexene or other cyclic precursors. The formation of the bicyclic structure is achieved through ring-closing metathesis or other cyclization techniques, followed by functionalization to introduce the methanamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic properties. The bicyclic structure provides rigidity and stability, which are desirable traits in drug molecules as they can enhance bioavailability and target specificity. Researchers have explored its use in constructing bioactive compounds, including kinase inhibitors, GPCR modulators, and other targets relevant to diseases such as cancer and neurodegenerative disorders.

In terms of pharmacological activity, studies have shown that derivatives of 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride exhibit potent inhibitory effects on various enzymes and receptors. For instance, recent research has demonstrated that certain analogs can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in cancer development. These findings suggest that the compound could serve as a lead molecule for developing novel anticancer agents.

The structural versatility of this compound also makes it an attractive candidate for exploring non-canonical binding modes in protein-ligand interactions. Computational studies using molecular docking and dynamics simulations have revealed that the bicyclic framework can adopt conformations that allow for unique interactions with target proteins, potentially leading to higher affinity binding and improved efficacy.

From an analytical standpoint, the characterization of 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure, purity, and stability under various conditions, ensuring its reliability for downstream applications.

In conclusion, 1-{2-Azabicyclo[2.2.2]octan-1-yl}methanamine dihydrochloride represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structural features, coupled with advancements in synthetic methodologies and pharmacological research, position it as a promising candidate for future therapeutic interventions.